2-(5,6-dimethyl-4-oxo-3-prop-2-enyl(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))-N-(2-ethylphenyl)acetamide

• Molecular Formula: C21H23N3O2S2
• Molecular Weight: 413.6 g/mol
• IUPAC Name: 2-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C21H23N3O2S2/c1-5-11-24-20(26)18-13(3)14(4)28-19(18)23-21(24)27-12-17(25)22-16-10-8-7-9-15(16)6-2/h5,7-10H,1,6,11-12H2,2-4H3,(H,22,25)
• InChI Key: NLSPRZZWBGGWRA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=C(S3)C)C)C(=O)N2CC=C

Description

The compound 2-(5,6-dimethyl-4-oxo-3-prop-2-enyl(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))-N-(2-ethylphenyl)acetamide (hereafter referred to as the target compound) is a thieno[2,3-d]pyrimidinone derivative featuring a fused thiophene-pyrimidinone core. Key structural attributes include:

• Core heterocycle: A thieno[2,3-d]pyrimidinone ring system substituted with 5,6-dimethyl and 3-prop-2-enyl (allyl) groups.
• Thioether linkage: A sulfur atom bridges the heterocycle to an acetamide moiety.
• Aryl substituent: The acetamide is N-substituted with a 2-ethylphenyl group.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocycle Variations

The target compound’s thieno[2,3-d]pyrimidinone core distinguishes it from analogs with simpler pyrimidinone or oxadiazole systems:

Compound	Core Structure	Key Substituents	Reference
Target Compound	Thieno[2,3-d]pyrimidinone	5,6-dimethyl; 3-prop-2-enyl
2-[(4-methyl-6-oxo-pyrimidin-2-yl)thio]-N-(2,4,6-trichlorophenyl)acetamide	Pyrimidinone	4-methyl; 2,4,6-trichlorophenyl
5-[(Pyrimidin-2-ylthio)methyl]-1,3,4-oxadiazole-2(3H)-thione	Oxadiazole	Pyrimidinylthio-methyl

Key Observations :

• Oxadiazole-based analogs (e.g., ) exhibit distinct electronic profiles due to the oxadiazole’s electron-deficient nature, which may alter binding affinities .

Substituent Analysis

Heterocycle Substituents

• Target Compound: 5,6-dimethyl and 3-prop-2-enyl groups on the thienopyrimidinone core.
• Analog (618427-84-2) : Features 3-ethyl and 5,6-dimethyl groups, reducing steric hindrance compared to the allyl substituent .

Aryl Acetamide Substituents

Compound	Aryl Group	Electronic Effects	Reference
Target Compound	2-ethylphenyl	Electron-donating (alkyl)
618427-84-2	4-isopropylphenyl	Electron-donating (alkyl)
578734-75-5	3-methoxyphenyl	Electron-donating (methoxy)
5.10 ()	2,4,6-trichlorophenyl	Electron-withdrawing (Cl)

Key Observations :

• The 2-ethylphenyl group in the target compound may confer steric hindrance, affecting binding pocket interactions compared to para-substituted analogs .

Physicochemical Data

Compound	Melting Point (°C)	Molecular Weight (g/mol)	Key Functional Groups	Reference
Target Compound	Not reported	~453.56	Thioether, acetamide
5.10 ()	>258	379.66	Trichlorophenyl, pyrimidinone
5.6 ()	230	344.21	Dichlorophenyl, pyrimidinone

Key Observations :

• High melting points in chlorophenyl analogs (e.g., ) suggest strong crystal packing due to halogen interactions .
• The target compound’s allyl group may reduce crystallinity compared to ethyl or isopropyl analogs, impacting formulation stability .